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Introduction

The Helium-Neon (HeNe) laser, one of the first and most widely used continuous-wave (CW)
gas lasers, serves as a cornerstone in numerous scientific and industrial applications, from
interferometry and holography to alignment and spectroscopy.[1][2] Its excellent beam quality,
long coherence length, and stable, narrow-linewidth output are defining characteristics.[1] A
fundamental parameter governing the laser's operational characteristics is its gain bandwidth—
the range of frequencies over which the laser's gain medium can amplify light. This guide
provides an in-depth exploration of the theoretical principles that define the gain bandwidth of
the HeNe laser, with a focus on the dominant physical mechanisms, quantitative data, and
experimental measurement protocols.

Core Principles of HeNe Laser Operation
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The operation of a HeNe laser relies on a low-pressure gas mixture of helium and neon,
typically in a ratio between 5:1 and 20:1, contained within a sealed glass tube.[2][3] An
electrical discharge, serving as the pump source, is passed through the gas, initiating the
process of light amplification.

1.1. The Pumping Mechanism: Resonant Energy Transfer

The process begins with energetic electrons from the electrical discharge colliding with and
exciting helium atoms from their ground state to long-lived, metastable excited states (23S1 and
21S0).[2][4] These excited helium atoms cannot easily return to the ground state by emitting a
photon. However, they possess nearly the same energy as the upper lasing levels of the neon
atoms (the 5s and 4s states, using Paschen notation).[5] This close energy correspondence
allows for a highly efficient, resonant transfer of energy from the excited helium atoms to
ground-state neon atoms during collisions.[6][7] This selective pumping mechanism is crucial
for achieving the population inversion necessary for lasing.

1.2. Stimulated Emission and Population Inversion

The resonant energy transfer populates the upper energy levels of neon (e.g., the 5s level) far
more than its lower levels (e.g., the 3p level).[1] This condition, known as a population
inversion, is the prerequisite for optical gain. When a photon with an energy corresponding to
the difference between these levels (e.g., the 5s — 3p transition for the 632.8 nm line) passes
by an excited neon atom, it can stimulate the atom to emit an identical photon—identical in
frequency, phase, direction, and polarization.[4][7] The lower neon state (3p) then rapidly
decays to a lower level, ensuring the population inversion is maintained.[1] This cascade of
stimulated emission events, amplified by bouncing between two mirrors forming an optical
cavity, results in a coherent laser beam.[4]
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HeNe laser energy level diagram showing the pumping and lasing process.

The Gain Bandwidth and Broadening Mechanisms

The transitions that lead to stimulated emission are not infinitely narrow; they occur over a
range of frequencies, creating a "gain curve" or "gain profile". The width of this profile is the
gain bandwidth. In HeNe lasers, this bandwidth is primarily shaped by an inhomogeneous
broadening mechanism known as Doppler broadening.[1][Z]

2.1. Dominant Mechanism: Doppler Broadening

In the HeNe gas discharge, neon atoms are in constant, random thermal motion, with speeds
described by the Maxwell-Boltzmann distribution.[8] According to the Doppler effect, an atom
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moving towards an observer (or a propagating wave in the cavity) will emit light at a slightly
higher frequency (blue-shifted), while an atom moving away will emit at a lower frequency (red-
shifted).[8][9] Atoms moving perpendicular to the observation axis will have a negligible shift.

Since a vast number of atoms are moving with a continuous distribution of velocities along the
laser's axis, the sharp, single-frequency transition of a stationary atom is broadened into a
continuous, Gaussian-shaped gain profile.[9][10] The full width at half maximum (FWHM) of
this profile for the 632.8 nm transition is approximately 1.5 GHz.[1][3][11] This Doppler-
broadened gain curve defines the range of frequencies that can be amplified and ultimately
lase.

Thermal Motion of Neon Atoms 5
AN N\
\ \
Doppler-Broadened
Gaussian Profile

requency \Gain

Moving Away Moving Towards Moving Transverse

fo

(Red Shift) (Blue Shift) (No Shift)

Click to download full resolution via product page

Doppler broadening from the thermal motion of individual atoms.
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2.2. Other Broadening Mechanisms
While Doppler broadening is dominant, other mechanisms contribute to the overall lineshape.

o Collisional (Pressure) Broadening: This is a homogeneous broadening mechanism where
collisions between atoms interrupt the emission process.[12][13] These interruptions shorten
the effective lifetime of the excited state, and via the Heisenberg uncertainty principle,
broaden the range of emitted frequencies.[14] This effect produces a Lorentzian lineshape.
[13] In low-pressure HeNe lasers, the time between collisions is long, making this effect
much less significant than Doppler broadening.[1]

o Natural Broadening: Also a homogeneous mechanism, this is the fundamental minimum
linewidth determined solely by the finite lifetime of the excited state due to spontaneous
emission, as dictated by the Heisenberg uncertainty principle.[14] For HeNe lasers, this
contribution is on the order of tens of MHz, which is negligible compared to the ~1.5 GHz
Doppler width.[14]

Quantitative Data and Cavity Modes

The interaction between the continuous gain profile and the discrete resonant modes of the
laser cavity determines the final output spectrum of the laser.

3.1. HeNe Laser Parameters

The table below summarizes typical quantitative data for a standard red (632.8 nm) HeNe
laser.
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Parameter Typical Value Reference(s)
Lasing Wavelength (in air) 632.816 nm [11[3]

Gain Bandwidth (FWHM) ~1.5 GHz [1][3][11][15]
Center Frequency ~474 THz [10][16]

Gas Mixture (He:Ne) 5:1t0 20:1 [2][3]

Total Gas Pressure ~1 Torr (133 Pa) [1]

Typical Cavity Length 15cm-1m [11[3]

Typical Output Power 0.5-225mw [3]

3.2. Gain Profile and Longitudinal Cavity Modes

A laser cavity only allows standing waves to exist for frequencies where the cavity length L is
an integer multiple of half the wavelength. This condition creates a comb of discrete resonant
frequencies, known as longitudinal modes.[11][17] The frequency separation between adjacent
modes, known as the Free Spectral Range (FSR), is given by FSR = ¢/ 2L, where c is the
speed of light.[10]

For lasing to occur, a longitudinal mode's frequency must fall within the gain bandwidth, and the
gain at that frequency must be higher than the total losses of the cavity (from mirror
transmission, absorption, etc.).[1][18] For a typical 30 cm HeNe laser, the FSR is about 500
MHz. Given the ~1.5 GHz gain bandwidth, this means that two to three longitudinal modes can
oscillate simultaneously.[19]
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Relationship between the gain curve and longitudinal cavity modes.

Experimental Determination of Gain Bandwidth

The gain bandwidth of a HeNe laser can be measured directly by observing the laser's output
with a high-resolution spectrometer, most commonly a scanning Fabry-Perot interferometer.[5]

4.1. Experimental Protocol: Measurement via Scanning Fabry-Perot Interferometer

o Objective: To measure the frequency distribution of the laser's longitudinal modes and
thereby determine the gain bandwidth.

e Apparatus:
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[e]

o

o

[¢]

[¢]

HeNe Laser (under test)

Scanning Fabry-Perot Interferometer (with FSR greater than the laser's gain bandwidth,
e.g., >1.5 GHz)

Photodetector (sufficiently fast to resolve the modes)
Oscilloscope

Appropriate alignment optics (mirrors, lenses)

Methodology:

Setup: The HeNe laser beam is directed into the scanning Fabry-Perot interferometer. The
output of the interferometer is focused onto the photodetector, which is connected to the
vertical input of the oscilloscope.[5]

Scanning: The interferometer contains a mirror mounted on a piezoelectric transducer
(PZT). Aramp voltage is applied to the PZT, which sweeps the spacing between the
interferometer's mirrors. This scanning action causes the interferometer to act as a
narrow-band filter whose transmission frequency is swept in time.[5]

Detection: The oscilloscope is triggered by the same ramp voltage. As the interferometer's
transmission peak sweeps across the frequencies of the lasing longitudinal modes, the
photodetector registers a signal.

Observation: The oscilloscope displays the intensity of the laser's longitudinal modes as a
function of frequency.[5] The envelope of the amplitudes of these observed modes directly
visualizes the shape of the HeNe laser's gain curve.

Calibration and Measurement: By calibrating the horizontal axis of the oscilloscope (time)
to frequency using the known FSR of the interferometer, the FWHM of the observed gain
profile can be accurately measured.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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